Cas no 1314668-69-3 (1-(4-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(4-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1314668-69-3
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 2133299
• PubChem ID: 82611503
• Update Time: 2023-11-24

1-(4-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-methylphenyl)cyclobutanecarboxylic acid
• CID 82611503
• Cyclobutanecarboxylic acid, 1-(4-fluoro-3-methylphenyl)-
• 1-(4-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C12H13FO2/c1-8-7-9(3-4-10(8)13)12(11(14)15)5-2-6-12/h3-4,7H,2,5-6H2,1H3,(H,14,15)
• InChI Key： XLXFYQLROWBQTM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1(C(=O)O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 328.7±37.0 °C(Predicted)
• pka: 4.37±0.20(Predicted)